Cas no 166953-53-3 (Tert-butyl 2-(piperidin-3-yloxy)acetate)

• Product Name: Tert-butyl 2-(piperidin-3-yloxy)acetate
• CAS No: 166953-53-3
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 2110357
• Update Time: 2025-07-23

Tert-butyl 2-(piperidin-3-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(piperidin-3-yloxy)acetate
• Tert-butyl 2-(piperidin-3-yloxy)acetate

• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(13)8-14-9-5-4-6-12-7-9/h9,12H,4-8H2,1-3H3
• InChI Key： CMILBRYBQSSTDT-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC(C)(C)C)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Topological Polar Surface Area: 47.6

Additional information on Tert-butyl 2-(piperidin-3-yloxy)acetate

Introduction to Tert-butyl 2-(piperidin-3-yloxy)acetate (CAS No. 166953-53-3)

Tert-butyl 2-(piperidin-3-yloxy)acetate, identified by its Chemical Abstracts Service (CAS) number 166953-53-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its structural incorporation of a piperidine ring, which is a six-membered heterocyclic amine, linked to an acetate moiety. The presence of the tert-butyl group further modifies its electronic and steric properties, making it a versatile intermediate in synthetic chemistry and drug development.

The piperidin-3-yloxy moiety in the molecular structure of Tert-butyl 2-(piperidin-3-yloxy)acetate is particularly noteworthy, as it introduces a polar and flexible segment that can enhance solubility and binding affinity in biological systems. This feature has made the compound a valuable building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The acetate group at the other end of the molecule contributes to its reactivity, allowing for further functionalization through ester hydrolysis or transesterification reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing piperidine derivatives. Piperidine-based scaffolds are well-documented for their role in drug discovery, with numerous approved drugs featuring this motif due to their favorable pharmacokinetic properties and ability to interact with biological targets. For instance, Tert-butyl 2-(piperidin-3-yloxy)acetate has been investigated as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The tert-butyl group provides steric hindrance that can optimize binding interactions with protein targets, while the piperidine ring enhances metabolic stability.

One of the most compelling aspects of Tert-butyl 2-(piperidin-3-yloxy)acetate is its utility as a chiral building block. The presence of a stereogenic center at the piperidine nitrogen allows for the synthesis of enantiomerically pure compounds, which are often required for optimal biological activity. This has led to its use in asymmetric synthesis protocols, where high enantiomeric purity is essential for drug efficacy and safety. Researchers have leveraged this property to develop novel catalysts and reaction conditions that improve the yield and selectivity of chiral transformations.

Recent advancements in computational chemistry have further enhanced the understanding of how Tert-butyl 2-(piperidin-3-yloxy)acetate behaves in biological systems. Molecular modeling studies have revealed that the compound can effectively interact with enzymes and receptors through both hydrophobic and hydrogen bonding interactions. These insights have guided medicinal chemists in designing next-generation drugs with improved target specificity and reduced side effects. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been instrumental in characterizing the compound's structure and reactivity.

The industrial application of Tert-butyl 2-(piperidin-3-yloxy)acetate extends beyond academic research into commercial drug development pipelines. Pharmaceutical companies have utilized this compound as an intermediate in large-scale syntheses, taking advantage of its stability under various reaction conditions. Its compatibility with modern synthetic methodologies has made it a preferred choice for process chemists aiming to streamline production while maintaining high quality standards.

Environmental considerations have also played a role in the optimization of Tert-butyl 2-(piperidin-3-yloxy)acetate synthesis routes. Green chemistry principles have encouraged researchers to develop more sustainable methods, such as catalytic processes that minimize waste generation. These efforts align with broader industry trends toward reducing the environmental footprint of chemical manufacturing without compromising efficiency or yield.

In conclusion, Tert-butyl 2-(piperidin-3-yloxy)acetate (CAS No. 166953-53-3) represents a significant advancement in synthetic chemistry and drug design. Its unique structural features make it an invaluable tool for researchers seeking to develop innovative therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in shaping the future of medicine.